![molecular formula C9H10O3 B095787 (R)-tropic acid CAS No. 17126-67-9](/img/structure/B95787.png)
(R)-tropic acid
Overview
Description
(R)-Tropic acid, also known as (R)-3-hydroxytropane-2-carboxylic acid, is an organic compound that is widely used in scientific research due to its ability to act as a catalyst in various biochemical processes. It is a naturally occurring compound found in plants, fungi, and bacteria, and is also produced synthetically. It has a wide range of applications in the field of biochemistry, including its use in the synthesis of other compounds, as a catalyst in enzymatic reactions, and as a reagent in organic synthesis.
Scientific Research Applications
Biosynthesis of Tropic Acid and Alkaloids : (R)-tropic acid has been studied for its role in the biosynthesis of tropane alkaloids, such as hyoscyamine and scopolamine, which are significant in medical and botanical research. For instance, Yamada et al. (1976) explored the chemical simulation of tropic acid biosynthesis, revealing pathways from optically active phenylalanine to (R)- and (S)-tropic acid (Yamada, Koga, Juang, & Achiwa, 1976). Similarly, Robins et al. (1994) demonstrated that phenyllactic acid, a precursor of tropic acid, is crucial in the biosynthesis of tropane alkaloids in Datura and Brugmansia cultures (Robins, Woolley, Ansarin, Eagles, & Goodfellow, 1994).
Pharmacological Applications : The enantiomers of tropic acid and its derivatives have been explored for their potential in medical applications. For instance, Dei et al. (1997) investigated the differential analgesic activity of atropine derivatives, including tropic acid esters, highlighting their enantioselectivity in analgesic tests (Dei, Bartolini, Bellucci, Ghelardini, Gualtieri, Manetti, Romanelli, Scapecchi, & Teodori, 1997). Additionally, Swerdlow et al. (1959) studied tropic acid derivatives for their potential as parasympatholytic drugs, revealing their effectiveness as antispasmodics (Swerdlow, McCracken, & Marks, 1959).
Environmental Stress Response Studies : Research on this compound extends to environmental studies, such as the work by Guerrero-Castro et al. (2018) on Rhizobium tropici CIAT899, which examined the genetic and physiological basis of tolerance to acidic conditions, crucial for understanding microbial adaptation in agriculture (Guerrero-Castro, Lozano, & Sohlenkamp, 2018).
Mechanism of Action
Target of Action
It has been suggested that histone deacetylases hdac1, hdac2, hdac3, hdac6, hdac8, and hdac10 are molecular targets of the reduced form of lipoic acid .
Mode of Action
It is known that the naturally occurring ®-enantiomer inhibits hdacs at physiologically relevant concentrations, leading to hyperacetylation of hdac substrates .
Biochemical Pathways
It is known that phenylalanine is treated as a substrate to produce cinnamic acid by phenylalanine ammonia-lyase (pal) in the phenylpropanoid pathway .
Pharmacokinetics
It is known that alpha-lipoic acid, a related compound, is involved in energy metabolism and may decrease blood glucose acutely .
Result of Action
It has been suggested that the compound may have a protective effect on neurons . It may also provide a short but potent reduction of oxidation by increasing antioxidant enzymes .
Action Environment
It is known that environmental factors can influence the action of various compounds .
Biochemical Analysis
Biochemical Properties
®-Tropic acid interacts with a variety of enzymes, proteins, and other biomolecules. The nature of these interactions is complex and multifaceted, often involving both covalent and non-covalent bonds. The specific enzymes and proteins that ®-tropic acid interacts with can vary widely, depending on the specific biochemical context .
Cellular Effects
®-Tropic acid has profound effects on various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . The exact nature of these effects can vary depending on the specific type of cell and the biochemical context.
Molecular Mechanism
The mechanism of action of ®-tropic acid involves a variety of molecular interactions. These include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The specific mechanisms can vary widely, depending on the specific biochemical context.
Temporal Effects in Laboratory Settings
The effects of ®-tropic acid can change over time in laboratory settings. This includes changes in the product’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
The effects of ®-tropic acid can vary with different dosages in animal models. This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .
Metabolic Pathways
®-Tropic acid is involved in various metabolic pathways. It interacts with a variety of enzymes and cofactors, and can have effects on metabolic flux or metabolite levels .
Transport and Distribution
®-Tropic acid is transported and distributed within cells and tissues in a variety of ways. This includes interactions with transporters or binding proteins, as well as effects on its localization or accumulation .
Subcellular Localization
The subcellular localization of ®-tropic acid can have significant effects on its activity or function. This includes any targeting signals or post-translational modifications that direct it to specific compartments or organelles .
properties
IUPAC Name |
(2R)-3-hydroxy-2-phenylpropanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O3/c10-6-8(9(11)12)7-4-2-1-3-5-7/h1-5,8,10H,6H2,(H,11,12)/t8-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JACRWUWPXAESPB-QMMMGPOBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CO)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)[C@H](CO)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70169052 | |
Record name | Tropic acid, (+)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70169052 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17126-67-9 | |
Record name | Tropic acid, (+)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017126679 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tropic acid, (+)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70169052 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | TROPIC ACID, (+)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QE0870Q3EQ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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